Cas no 124429-27-2 (4-Chloro-8-fluoroquinazoline)

• Product Name: 4-Chloro-8-fluoroquinazoline
• CAS No: 124429-27-2
• MF: C₈H₄ClFN₂
• MW: 182.58216381073
• MDL: MFCD09837193
• CID: 1038881
• PubChem ID: 19939133
• Update Time: 2025-05-19

4-Chloro-8-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-fluoroquinazoline
• 4-Chloro-8-fluoroquizoline
• LogP
• quinazoline, 4-chloro-8-fluoro-
• DB-106767
• EN300-118888
• PLGWYJGWORFSFY-UHFFFAOYSA-N
• 124429-27-2
• DTXSID60601436
• AS-38871
• Z1198233880
• AMY32331
• F2124-1041
• CS-0018877
• MFCD09837193
• SCHEMBL856383
• AKOS000320227
• SY114107

• MDL： MFCD09837193
• Inchi： 1S/C8H4ClFN2/c9-8-5-2-1-3-6(10)7(5)11-4-12-8/h1-4H
• InChI Key： PLGWYJGWORFSFY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C2=NC=N1)F

Computed Properties

• Exact Mass: 182.00482
• Monoisotopic Mass: 182.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.447
• Boiling Point: 284.9°C at 760 mmHg
• Flash Point: 126.1°C
• Refractive Index: 1.634
• PSA: 25.78

4-Chloro-8-fluoroquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-8-fluoroquinazoline

4-Chloro-8-fluoroquinazoline (CAS No: 124429-27-2)

4-Chloro-8-fluoroquinazoline is a heterocyclic aromatic compound with a quinazoline backbone, featuring chlorine and fluorine substituents at the 4th and 8th positions, respectively. This compound belongs to the broader class of quinazolines, which are extensively studied in organic chemistry due to their unique electronic properties and potential applications in drug discovery. The CAS registry number 124429-27-2 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The synthesis of 4-chloro-8-fluoroquinazoline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. These improvements have made 4-chloro-8-fluoroquinazoline more accessible for research and development purposes.

One of the most promising applications of 4-chloro-8-fluoroquinazoline lies in its potential as a scaffold for drug development. Quinazolines are known for their ability to interact with various biological targets, such as kinases and other enzymes. Recent studies have demonstrated that 4-chloro-8-fluoroquinazoline derivatives exhibit potent inhibitory activity against several oncogenic kinases, making them attractive candidates for anti-cancer therapies. For instance, researchers have reported that certain analogs of this compound can effectively suppress the activity of Aurora kinases, which are critical for cell division and are often overexpressed in cancer cells.

In addition to its pharmacological applications, 4-chloro-8-fluoroquinazoline has also been explored for its electronic properties in materials science. The compound's aromaticity and heteroatom substitution make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating 4-chloro-8-fluoroquinazoline into polymer frameworks to enhance charge transport properties, paving the way for its use in advanced electronic devices.

The structural versatility of 4-chloro-8-fluoroquinazoline allows for further functionalization to tailor its properties for specific applications. For example, the introduction of additional substituents can modulate the compound's solubility, stability, or bioavailability. This adaptability has made it a valuable building block in medicinal chemistry, where precise control over molecular properties is essential for drug design.

From a synthetic perspective, the preparation of 4-chloro-8-fluoroquinazoline often involves multi-step processes that require careful optimization. Researchers have employed various strategies, including microwave-assisted synthesis and continuous flow chemistry, to improve reaction yields and reduce process times. These innovations not only enhance the scalability of production but also align with the growing emphasis on sustainable chemical practices.

Moreover, computational studies have played a pivotal role in understanding the electronic structure and reactivity of 4-chloro-8-fluoroquinazoline. Advanced quantum mechanical calculations have provided insights into the compound's frontier molecular orbitals and reactivity patterns, guiding experimental efforts toward more efficient synthesis routes and optimized derivatives.

In conclusion, 4-chloro-8-fluoroquinazoline (CAS No: 124429-27-2) stands out as a versatile and promising molecule with applications spanning drug discovery, materials science, and organic electronics. Its unique chemical properties and synthetic accessibility make it an invaluable tool for researchers across diverse disciplines. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific innovation is likely to grow even further.